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3-(4-Fluorophenyl)azetidine

hydrochloride

CAS No.: 1203681-55-3

Cat. No.: B1374128

Get Quote

Executive Summary
This guide provides a comprehensive technical overview of 3-(4-Fluorophenyl)azetidine
hydrochloride (CAS No. 1203681-55-3), a critical building block in modern medicinal

chemistry. We will delve into its physicochemical properties, robust synthesis methodologies,

and strategic applications in drug discovery. This document is intended for researchers,

chemists, and professionals in the pharmaceutical and life sciences sectors, offering expert

insights into the rationale behind its use and detailed protocols for its application.

Introduction: The Strategic Value of Fluorinated
Azetidines
Azetidines, four-membered nitrogen-containing heterocycles, have become increasingly vital in

drug discovery.[1] Their unique structural features, such as high ring strain and a sp³-rich

character, often lead to improved pharmacokinetic properties, including enhanced solubility and

metabolic stability, when incorporated into drug candidates.[1][2] The azetidine scaffold serves
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as a valuable bioisostere for larger, more flexible rings like pyrrolidines or piperidines, offering a

rigid vector to explore chemical space and optimize ligand-receptor interactions.[3]

The introduction of a fluorine atom, particularly on a phenyl ring, is a well-established strategy

in medicinal chemistry to modulate a molecule's electronic properties, pKa, lipophilicity, and

metabolic fate.[4][5] The 4-fluorophenyl substituent on the azetidine core in the title compound,

3-(4-Fluorophenyl)azetidine, combines the benefits of both motifs. This strategic combination

can enhance binding affinity, block metabolic oxidation on the phenyl ring, and improve overall

pharmacokinetic profiles.[4] The hydrochloride salt form further improves the compound's

handling and solubility in aqueous media for various synthetic and biological applications.[6]

Physicochemical Properties and Specifications
Accurate characterization is the foundation of reproducible science. The key properties of 3-(4-
Fluorophenyl)azetidine hydrochloride are summarized below.

Property Value Source

CAS Number 1203681-55-3 Internal Data

Molecular Formula C₉H₁₀FN · HCl

Molecular Weight 187.64 g/mol

Appearance Solid

SMILES Cl.Fc1ccc(cc1)C1CNC1

InChI Key
QWBKLXZVUHGPFZ-

UHFFFAOYSA-N

Synthesis and Mechanistic Considerations
The synthesis of 3-aryl azetidines is a non-trivial process that requires careful selection of

precursors and reaction conditions. A common and effective strategy involves the cyclization of

a suitably functionalized propane-1,3-diol derivative.

Representative Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubs.acs.org/doi/10.1021/acs.joc.5c00341
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.researchgate.net/figure/Fluorinated-azetidine-pyrrolidine-and-piperidine-derivatives-and-their-non-fluorinated_fig3_371600518
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.chemimpex.com/products/42573
https://www.benchchem.com/product/b1374128/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-fluorophenyl-azetidine-hydrochloride
https://www.benchchem.com/product/b1374128/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-fluorophenyl-azetidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A robust pathway to synthesize 3-aryl azetidines often starts from diethyl malonate and

involves a palladium-catalyzed Suzuki coupling to introduce the aryl moiety, followed by

reduction and cyclization. The final deprotection and salt formation yield the desired product.
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Phase 1: Intermediate Synthesis

Phase 2: Arylation and Cyclization

Phase 3: Deprotection and Salt Formation

1,3-Propanediol Derivative

N-Protected Intermediate
(e.g., Boc-protected)

Protection (e.g., Boc₂O)

Introduction of Leaving Groups
(e.g., Mesylation, Tosylation)

Activation of Hydroxyls

N-Boc-3-(4-fluorophenyl)azetidine

Intramolecular Cyclization
(Base-mediated)

3-(4-Fluorophenyl)azetidine (Free Base)

Acidic Deprotection
(e.g., TFA, HCl in Dioxane)

3-(4-Fluorophenyl)azetidine HCl
(Final Product)

Salt Formation
(HCl)

Click to download full resolution via product page

Caption: A generalized synthetic workflow for 3-Aryl-Azetidines.
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Detailed Experimental Protocol (Illustrative)
Step 1: Protection & Activation: Start with 2-(4-fluorophenyl)propane-1,3-diol. The primary

amine precursor is protected, commonly with a Boc (tert-butyloxycarbonyl) group. The diol is

then activated by converting the hydroxyl groups into better leaving groups, such as

mesylates or tosylates, by reacting with methanesulfonyl chloride or p-toluenesulfonyl

chloride, respectively, in the presence of a non-nucleophilic base like triethylamine.

Causality: The Boc group is chosen for its stability under various reaction conditions and

its ease of removal under acidic conditions. Activating the hydroxyls is critical for the

subsequent intramolecular nucleophilic substitution (cyclization) to proceed efficiently.

Step 2: Intramolecular Cyclization: The resulting bis-mesylate or bis-tosylate is treated with a

strong base (e.g., sodium hydride) to deprotonate the protected amine, which then acts as

an intramolecular nucleophile, displacing the leaving groups to form the N-Boc-3-(4-

fluorophenyl)azetidine ring.

Causality: The high ring strain of the azetidine makes this cyclization challenging,

necessitating a strong base and good leaving groups to drive the reaction forward.[2]

Step 3: Deprotection and Salt Formation: The Boc-protected intermediate is dissolved in a

suitable solvent (e.g., dioxane, diethyl ether) and treated with a solution of hydrochloric acid.

This cleaves the Boc group and simultaneously forms the hydrochloride salt, which often

precipitates from the solution and can be isolated by filtration.

Self-Validation: The reaction progress is monitored by TLC or LC-MS. The final product's

identity and purity are confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Drug Discovery & Development
3-(4-Fluorophenyl)azetidine hydrochloride is a versatile building block used to introduce a

rigid, polar, and metabolically stable scaffold into drug candidates.

Key Strategic Roles:
Bioisosteric Replacement: It can replace larger rings like piperidine or pyrrolidine to improve

properties such as solubility and metabolic stability while maintaining or improving target
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affinity.[3]

Vectorial Orientation: The rigid azetidine ring provides a well-defined exit vector for further

functionalization, allowing chemists to precisely orient substituents toward specific binding

pockets in a target protein.

Modulation of Physicochemical Properties: The fluorophenyl group enhances metabolic

stability by blocking para-hydroxylation, a common metabolic pathway.[4] The azetidine

nitrogen can act as a hydrogen bond acceptor, and in its protonated state, a hydrogen bond

donor, contributing to target engagement.

Core Building Block

Functionalization Reaction

Resulting Drug Scaffold

3-(4-Fluorophenyl)azetidine HCl

N-Alkylation / N-Arylation Reductive Amination Amide Coupling

Complex Drug Candidate
(e.g., Kinase Inhibitor, GPCR Ligand)

Forms C-N bond Forms C-N bond Forms Amide bond

Click to download full resolution via product page

Caption: Incorporation of the azetidine core into advanced drug scaffolds.

Analytical Characterization & Quality Control
Ensuring the purity and identity of this building block is paramount for its successful use in

multi-step syntheses.
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Analysis Method Expected Results Purpose

¹H NMR

Complex multiplets for the

azetidine ring protons (CH and

CH₂), distinct aromatic signals

for the 4-fluorophenyl group,

and a broad singlet for the N-

H₂⁺ proton.

Confirms structural integrity

and proton environment.

¹⁹F NMR

A singlet or triplet (depending

on coupling) in the aryl fluoride

region.

Confirms the presence and

position of the fluorine atom.

LC-MS

A single major peak in the

chromatogram with the

expected mass-to-charge ratio

for the free base [M+H]⁺.

Assesses purity and confirms

molecular weight.

Elemental Analysis

Percentages of C, H, N, and Cl

should be within ±0.4% of the

theoretical values for

C₉H₁₁ClFN.

Confirms elemental

composition and purity.

Safety, Handling, and Storage
As with all laboratory chemicals, proper handling procedures must be followed.

Safety Precautions: Avoid contact with skin and eyes. Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[7] Use in a well-ventilated

area or a fume hood.

Handling: Do not eat, drink, or smoke when handling this product.[8] Wash hands thoroughly

after handling.[8]

Storage: Store in a cool, dry place away from incompatible materials. Keep the container

tightly sealed to prevent moisture absorption, as the compound is hygroscopic.[7]

Conclusion
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3-(4-Fluorophenyl)azetidine hydrochloride is more than just a chemical reagent; it is a

strategic tool for the modern medicinal chemist. Its unique combination of a rigid, sp³-rich

azetidine core and a metabolically stabilized fluorophenyl group provides a powerful platform

for designing next-generation therapeutics with optimized ADME (absorption, distribution,

metabolism, and excretion) properties. The synthetic routes, while requiring careful execution,

are well-established, making this building block accessible for a wide range of drug discovery

programs. Understanding its properties, synthesis, and strategic application is key to unlocking

its full potential in the development of novel and effective medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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